N-hydroxyethyl-N-cyclohex-1-enylmethylamine

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 2-(cyclohexen-1-ylmethylamino)ethanol
• InChI: InChI=1S/C9H17NO/c11-7-6-10-8-9-4-2-1-3-5-9/h4,10-11H,1-3,5-8H2
• InChI Key: DDAOATAOQUCYQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CNCCO

Description

N-hydroxyethyl-N-cyclohex-1-enylmethylamine is a useful research compound. Its molecular formula is C9H17NO and its molecular weight is 155.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-bromomethyl-1-cyclohexene (3.25 g) and 2-aminoethanol (6 mL) in trichloroethylene (40 mL) was heated at the reflux temp. for 3 d, cooled to room temp., and diluted with a 1N NaOH solution (30 mL). The aqueous layer was extracted with CH2Cl2 (4×20 mL) and the combined organic layers were washed with H2O (30 mL) and a saturated NaCl solution (30 mL), dried (Na2SO4) and concentrated under reduced pressure. The residue was purified by vacuum distillation to give N-hydroxyethyl-N-cyclohex-1-enylmethylamine as a colorless oil (1.78 g, 62%): bp 92-94° C. (6 mmHg),